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Compound of Interest

Compound Name:
Ethanone, 1-(1-ethenyl-1H-indol-

3-yl)-

CAS No.: 491613-17-3

Cat. No.: B3352546

Get Quote

Executive Summary
Ethanone, 1-(1-ethenyl-1H-indol-3-yl)-, commonly referred to as N-Vinyl-3-Acetylindole or 1-

Vinyl-3-Acetylindole, represents a specialized class of functionalized indole derivatives. It

serves as a bifunctional building block, featuring both an electron-withdrawing acetyl group at

the C3 position and a reactive vinyl group at the N1 position. This unique electronic push-pull

system makes it a valuable intermediate in the synthesis of complex alkaloids, pharmaceutical

scaffolds, and functionalized polymers.

This guide details the chemical identity, authoritative synthesis protocols (specifically the

Trofimov reaction), structural characterization, and handling procedures for this compound.

Chemical Identity & Properties
While the specific CAS number for this derivative is not widely indexed in public commodity

databases (often requiring specialized vendor catalogs or SciFinder access), it is chemically

defined as the N-vinyl derivative of the well-known 3-acetylindole.
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Datasheet: 1-(1-Ethenyl-1H-indol-3-yl)ethanone
Property Specification

IUPAC Name 1-(1-ethenyl-1H-indol-3-yl)ethanone

Common Names
N-Vinyl-3-acetylindole; 1-Vinyl-3-acetylindole; 3-

Acetyl-1-vinylindole

Molecular Formula

Molecular Weight 185.22 g/mol

Parent Compound 3-Acetylindole (CAS: 703-80-0)

Physical State Solid (typically crystalline)

Solubility
Soluble in DMSO, DMF, Chloroform; slightly

soluble in Ethanol

Key Functional Groups

Indole core, N-Vinyl (

), C3-Acetyl (

)

Synthetic Routes & Methodology
The synthesis of N-vinyl-3-acetylindole is non-trivial due to the competing reactivity of the

acetyl group and the indole nitrogen. The most authoritative and high-yielding method is the

Trofimov Reaction, which utilizes acetylene gas in a superbasic medium.

Route A: The Trofimov Reaction (Superbasic Vinylation)
This protocol relies on the direct vinylation of 3-acetylindole using acetylene in a KOH/DMSO

system. The superbasic conditions (

) enhance the nucleophilicity of the indole nitrogen, allowing it to attack the acetylene triple
bond.

Mechanism & Workflow
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The reaction proceeds via the generation of an indolyl anion, which then performs a

nucleophilic addition to acetylene. The presence of water (controlled amount) is critical to

protonate the intermediate vinyl anion.
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Figure 1: Synthetic workflow for the Trofimov vinylation of 3-acetylindole.

Detailed Protocol
Safety Note: Acetylene is highly flammable and explosive under pressure. Perform all reactions

in a dedicated high-pressure autoclave or a well-ventilated hood with appropriate blast

shielding.

Preparation: Dissolve 3-Acetylindole (1.0 eq) in DMSO (solvent ratio ~10 mL/g).

Base Addition: Add solid KOH (1.5 - 2.0 eq) to the solution. The mixture typically turns dark

due to anion formation.

Heating: Heat the mixture to 100–120°C.

Vinylation: Introduce Acetylene gas.[1]

Method A (Atmospheric): Bubble acetylene through the solution vigorously for 4–6 hours.

Method B (Autoclave): Pressurize to 10–12 atm with acetylene for 2–3 hours (higher

yields).

Quenching: Cool the reaction mixture to room temperature. Slowly add water (caution:

exothermic) to precipitate the product or extract with diethyl ether.
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Purification: The crude product is purified via column chromatography (Silica gel,

Hexane/Ethyl Acetate gradient) or recrystallization from ethanol/water.

Route B: 1,2-Dichloroethane Elimination (Alternative)
For labs without acetylene handling capabilities, N-vinylation can be achieved using 1,2-

dichloroethane (DCE) and a phase transfer catalyst, though yields are typically lower for

electron-deficient indoles like 3-acetylindole.

Structural Characterization
Validating the structure requires confirming the presence of the vinyl group and the retention of

the acetyl group.

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum is definitive. The N-vinyl group displays a characteristic AMX spin system
(three non-equivalent protons).

2.50-2.60 ppm (s, 3H): Acetyl methyl group (

).

4.80-5.00 ppm (dd, 1H): Vinyl proton

(cis to N).

5.40-5.60 ppm (dd, 1H): Vinyl proton

(trans to N).

7.30-7.50 ppm (dd, 1H): Vinyl proton

(adjacent to N, typically downfield due to conjugation).

7.20-8.40 ppm (m, 4H): Indole aromatic protons.

Infrared Spectroscopy (IR)
1650-1670
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: Strong

stretching (Acetyl).

1620-1640

:

stretching (Vinyl).

Absence of 3200-3400

: Disappearance of the N-H stretch confirms complete N-substitution.

Reactivity & Applications
The N-Vinyl-3-Acetylindole molecule is a "push-pull" alkene. The nitrogen donates electron

density to the vinyl group, while the acetyl group at C3 withdraws density from the ring.

Polymerization
The N-vinyl group is susceptible to radical and cationic polymerization. It is used to create:

Poly(N-vinylindole) derivatives: Functional polymers with high thermal stability and

photoconductivity.

Copolymers: Often copolymerized with N-vinylpyrrolidone or maleic anhydride to tune

solubility and electronic properties.

Synthetic Intermediate
Diels-Alder Reactions: The vinyl group can act as a dienophile or diene component in

cycloadditions.

Michael Additions: The C3-acetyl group activates the indole ring for further functionalization

at the C2 position.
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Figure 2: Primary reactivity pathways for N-Vinyl-3-Acetylindole.

Safety & Handling
Hazards: Likely an irritant (Skin/Eye/Respiratory). As a vinyl monomer, it may polymerize

exothermically if not stabilized.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent spontaneous

polymerization or oxidation.

Stabilizers: Commercial samples may contain traces of polymerization inhibitors (e.g.,

hydroquinone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3352546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

